molecular formula C8H9NO3S B370936 Methyl 4-(acetylamino)-3-thiophenecarboxylate

Methyl 4-(acetylamino)-3-thiophenecarboxylate

Cat. No.: B370936
M. Wt: 199.23g/mol
InChI Key: AVVROEVEDPDFTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(acetylamino)-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C8H9NO3S and its molecular weight is 199.23g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO3S

Molecular Weight

199.23g/mol

IUPAC Name

methyl 4-acetamidothiophene-3-carboxylate

InChI

InChI=1S/C8H9NO3S/c1-5(10)9-7-4-13-3-6(7)8(11)12-2/h3-4H,1-2H3,(H,9,10)

InChI Key

AVVROEVEDPDFTH-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CSC=C1C(=O)OC

Canonical SMILES

CC(=O)NC1=CSC=C1C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 3-aminothiophene-4-carboxylate hydrochloride (3.1 g, 16 mmol) and triethylamine (6.7 mL, 48 mmol), in methylene chloride (75 mL) was stirred 30 minutes and then chilled over wet ice. Acetyl chloride (1.4 mL, 19.2 mmol) was added and the reaction was warmed to ambient temperature and stirred 1 hour. The reaction was quenched with water and diluted with methylene chloride. The phases were separated and the aqueous layer was extracted with methylene chloride. The combined organic layer was washed with water, dried over magnesium sulfate, and concentrated to afford 2.85 g (91%) of methyl 3-acetamidothiophene-4-carboxylate as a brown oil which solidified on standing. The product was suitable for use without purification.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
6.7 mL
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three

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